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Cat. No.: B12407420 Get Quote

For Laboratory Research Use Only

Introduction
Anaplastic Lymphoma Kinase (ALK) is a receptor tyrosine kinase that plays a crucial role in the

development of the nervous system.[1] However, genetic aberrations such as chromosomal

translocations, gene amplifications, or activating point mutations can lead to the expression of

oncogenic ALK fusion proteins or constitutively active receptors.[2][3][4] These aberrant ALK

variants are potent oncogenic drivers in a variety of malignancies, including non-small cell lung

cancer (NSCLC), anaplastic large cell lymphoma (ALCL), and neuroblastoma.[2][5] The

resulting constitutive kinase activity drives downstream signaling pathways, including the

PI3K/AKT, RAS/MAPK, and JAK/STAT pathways, promoting uncontrolled cell proliferation and

survival.[3][6] Consequently, ALK has emerged as a key therapeutic target in these cancers.[2]

[5]

Alk-IN-22 is a potent, ATP-competitive small molecule inhibitor designed to target the kinase

activity of ALK. These application notes provide a summary of its biochemical and cellular

activity and detailed protocols for its use in laboratory research settings.

Additionally, researchers should be aware of the broader family of activin receptor-like kinases

(ALKs), such as ALK2 (also known as ACVR1).[7] Gain-of-function mutations in ALK2 are

implicated in rare diseases like fibrodysplasia ossificans progressiva (FOP) and diffuse intrinsic

pontine glioma (DIPG).[7][8][9] While Alk-IN-22 is primarily characterized as an ALK inhibitor,

its selectivity profile should be considered for studies involving other ALK family members.
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Product Information
Property Specification

Product Name Alk-IN-22

Appearance White to off-white solid

Formulation Provided as a lyophilized powder

Solubility

Soluble in DMSO (>10 mM) and Ethanol.[10]

[11] For aqueous solutions, solubility is highest

in acidic media (e.g., pH 3.5).[10]

Storage

Store powder at -20°C. For long-term storage,

aliquot and store at -80°C. Stock solutions in

DMSO can be stored at -20°C for up to 6

months. Avoid repeated freeze-thaw cycles.

Mechanism of Action
Alk-IN-22 functions as a reversible, ATP-competitive inhibitor. It binds to the ATP-binding

pocket within the kinase domain of the ALK protein.[1][3] This direct inhibition blocks the

autophosphorylation and activation of ALK, thereby shutting down the downstream oncogenic

signaling cascades that promote tumor cell survival and proliferation.[3] This targeted blockade

leads to cell cycle arrest and the induction of apoptosis in ALK-dependent cancer cells.[1][12]

[13]
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Cell Preparation & Treatment Western Blotting

1. Seed ALK+ cells
in 6-well plates

2. Treat with varying
[Alk-IN-22] for 2-4h

3. Harvest cells and
prepare protein lysate

4. Quantify protein
(BCA Assay)

5. SDS-PAGE
(Separate proteins by size)

6. Transfer proteins
to PVDF membrane

7. Block and probe with
primary antibodies

(p-ALK, Total ALK, Actin)

8. Probe with secondary
HRP-conjugated antibody

9. Detect with ECL
and image

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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